Cas no 478063-13-7 (1-(3-METHYL[1,3]THIAZOLO[3,2-A][1,3]BENZIMIDAZOL-2-YL)-1-ETHANONE O-(3,4-DICHLOROBENZYL)OXIME)

1-(3-METHYL[1,3]THIAZOLO[3,2-A][1,3]BENZIMIDAZOL-2-YL)-1-ETHANONE O-(3,4-DICHLOROBENZYL)OXIME structure
478063-13-7 structure
Product Name:1-(3-METHYL[1,3]THIAZOLO[3,2-A][1,3]BENZIMIDAZOL-2-YL)-1-ETHANONE O-(3,4-DICHLOROBENZYL)OXIME
CAS No:478063-13-7
MF:C19H15Cl2N3OS
MW:404.312900781631
CID:5270820
Update Time:2025-10-29

1-(3-METHYL[1,3]THIAZOLO[3,2-A][1,3]BENZIMIDAZOL-2-YL)-1-ETHANONE O-(3,4-DICHLOROBENZYL)OXIME Chemical and Physical Properties

Names and Identifiers

    • 1-(3-METHYL[1,3]THIAZOLO[3,2-A][1,3]BENZIMIDAZOL-2-YL)-1-ETHANONE O-(3,4-DICHLOROBENZYL)OXIME
    • (E)-[(3,4-dichlorophenyl)methoxy](1-{3-methyl-5-thia-2,7-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(12),3,6,8,10-pentaen-4-yl}ethylidene)amine
    • Ethanone, 1-(3-methylthiazolo[3,2-a]benzimidazol-2-yl)-, O-[(3,4-dichlorophenyl)methyl]oxime
    • (E)-N-[(3,4-dichlorophenyl)methoxy]-1-(1-methyl-[1,3]thiazolo[3,2-a]benzimidazol-2-yl)ethanimine
    • Inchi: 1S/C19H15Cl2N3OS/c1-11(23-25-10-13-7-8-14(20)15(21)9-13)18-12(2)24-17-6-4-3-5-16(17)22-19(24)26-18/h3-9H,10H2,1-2H3/b23-11+
    • InChI Key: VVBKESQNPHWIPQ-FOKLQQMPSA-N
    • SMILES: ClC1=C(C=CC(=C1)CO/N=C(\C)/C1=C(C)N2C(=NC3C=CC=CC2=3)S1)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 537
  • XLogP3: 6.2
  • Topological Polar Surface Area: 67.1

1-(3-METHYL[1,3]THIAZOLO[3,2-A][1,3]BENZIMIDAZOL-2-YL)-1-ETHANONE O-(3,4-DICHLOROBENZYL)OXIME Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Key Organics Ltd
6P-400S-1MG
1-(3-methyl[1,3]thiazolo[3,2-a][1,3]benzimidazol-2-yl)-1-ethanone O-(3,4-dichlorobenzyl)oxime
478063-13-7 >90%
1mg
£28.00 2025-02-09
Key Organics Ltd
6P-400S-5MG
1-(3-methyl[1,3]thiazolo[3,2-a][1,3]benzimidazol-2-yl)-1-ethanone O-(3,4-dichlorobenzyl)oxime
478063-13-7 >90%
5mg
£35.00 2025-02-09
Key Organics Ltd
6P-400S-10MG
1-(3-methyl[1,3]thiazolo[3,2-a][1,3]benzimidazol-2-yl)-1-ethanone O-(3,4-dichlorobenzyl)oxime
478063-13-7 >90%
10mg
£48.00 2025-02-09
Key Organics Ltd
6P-400S-50MG
1-(3-methyl[1,3]thiazolo[3,2-a][1,3]benzimidazol-2-yl)-1-ethanone O-(3,4-dichlorobenzyl)oxime
478063-13-7 >90%
50mg
£77.00 2025-02-09
Key Organics Ltd
6P-400S-100MG
1-(3-methyl[1,3]thiazolo[3,2-a][1,3]benzimidazol-2-yl)-1-ethanone O-(3,4-dichlorobenzyl)oxime
478063-13-7 >90%
100mg
£110.00 2025-02-09

Additional information on 1-(3-METHYL[1,3]THIAZOLO[3,2-A][1,3]BENZIMIDAZOL-2-YL)-1-ETHANONE O-(3,4-DICHLOROBENZYL)OXIME

Comprehensive Overview of 1-(3-METHYL[1,3]THIAZOLO[3,2-A][1,3]BENZIMIDAZOL-2-YL)-1-ETHANONE O-(3,4-DICHLOROBENZYL)OXIME (CAS No. 478063-13-7)

1-(3-METHYL[1,3]THIAZOLO[3,2-A][1,3]BENZIMIDAZOL-2-YL)-1-ETHANONE O-(3,4-DICHLOROBENZYL)OXIME (CAS No. 478063-13-7) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and agrochemical research. This compound, characterized by its unique thiazolo[3,2-a]benzimidazole core, is often explored for its potential applications in drug discovery and crop protection. Researchers are particularly interested in its oxime derivative, which enhances its reactivity and biological activity.

The structural complexity of 1-(3-METHYL[1,3]THIAZOLO[3,2-A][1,3]BENZIMIDAZOL-2-YL)-1-ETHANONE O-(3,4-DICHLOROBENZYL)OXIME makes it a subject of advanced synthetic studies. Its 3,4-dichlorobenzyl moiety is known to contribute to its stability and binding affinity, making it a candidate for targeting specific biological pathways. Recent studies have highlighted its potential in modulating enzyme activity, which aligns with the growing demand for precision medicine and sustainable agriculture solutions.

In the context of current trends, this compound is often discussed alongside AI-driven drug design and green chemistry. With the rise of computational tools like molecular docking and QSAR modeling, researchers are increasingly able to predict the behavior of such complex molecules. This has led to a surge in searches for "thiazolo benzimidazole derivatives" and "oxime-based agrochemicals", reflecting the compound's relevance in cutting-edge research.

From a synthetic perspective, the preparation of CAS No. 478063-13-7 involves multi-step reactions, including the formation of the thiazolo[3,2-a]benzimidazole ring and subsequent oximation. The process requires careful optimization to achieve high yields and purity, which is critical for its application in high-throughput screening assays. The compound's lipophilicity and electron-withdrawing groups further make it a valuable scaffold for derivatization.

Environmental and regulatory considerations are also paramount when working with such compounds. The 3,4-dichlorobenzyl group, while enhancing activity, necessitates thorough ecotoxicity assessments. This aligns with the broader industry shift toward biodegradable chemicals and low-residue formulations, topics frequently searched by professionals in the field.

In summary, 1-(3-METHYL[1,3]THIAZOLO[3,2-A][1,3]BENZIMIDAZOL-2-YL)-1-ETHANONE O-(3,4-DICHLOROBENZYL)OXIME represents a fascinating intersection of synthetic chemistry and applied science. Its potential in drug development and agrochemical innovation continues to drive research, making it a compound of enduring interest in both academic and industrial settings.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.